Cas no 67906-32-5 (5-anilino-2-[(p-tolyl)amino]terephthalic acid)

5-anilino-2-[(p-tolyl)amino]terephthalic acid structure
67906-32-5 structure
Product Name:5-anilino-2-[(p-tolyl)amino]terephthalic acid
CAS No:67906-32-5
MF:C21H18N2O4
MW:362.378625392914
CID:967712
PubChem ID:106077
Update Time:2025-04-19

5-anilino-2-[(p-tolyl)amino]terephthalic acid Chemical and Physical Properties

Names and Identifiers

    • 5-anilino-2-[(p-tolyl)amino]terephthalic acid
    • 2-((4-methylphenyl)amino)-5-(phenylamino)-1,4-Benzenedicarboxylic acid
    • 1,4-Benzenedicarboxylic acid, 2-((4-methylphenyl)amino)-5-(phenylamino)-
    • 2-[(4-methylphenyl)amino]-5-(phenylamino)benzene-1,4-dicarboxylic acid
    • 5-Anilino-2-((p-tolyl)amino)terephthalic acid
    • Terephthalic acid, 2-anilino-5-p-toluidino-
    • EINECS 267-701-3
    • NS00056281
    • DTXSID20887032
    • 67906-32-5
    • SCHEMBL11647944
    • 1,4-Benzenedicarboxylic acid, 2-[(4-methylphenyl)amino]-5-(phenylamino)-
    • SVKUUKYLRANQTP-UHFFFAOYSA-N
    • Inchi: 1S/C21H18N2O4/c1-13-7-9-15(10-8-13)23-19-12-16(20(24)25)18(11-17(19)21(26)27)22-14-5-3-2-4-6-14/h2-12,22-23H,1H3,(H,24,25)(H,26,27)
    • InChI Key: SVKUUKYLRANQTP-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(C(=O)O)=CC=1NC1C=CC(C)=CC=1)NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 362.12674
  • Monoisotopic Mass: 362.126657
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7
  • XLogP3: 5.5

Experimental Properties

  • Density: 1.378
  • Boiling Point: 572.1°C at 760 mmHg
  • Flash Point: 299.8°C
  • Refractive Index: 1.718
  • PSA: 98.66

5-anilino-2-[(p-tolyl)amino]terephthalic acid Related Literature

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